1-(2,4-dimethylphenyl)-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-(2,4-dimethylphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C10H15N.ClH/c1-8-4-5-10(7-11-3)9(2)6-8;/h4-6,11H,7H2,1-3H3;1H
• InChI Key: MLVGJAAQNDSTPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC)C.Cl
• Molecular Formula: C10H16ClN
• Molecular Weight: 185.69 g/mol

Description

“1-(2,4-dimethylphenyl)ethanone” is a chemical compound with the molecular formula C10H12O and a molecular weight of 148.2017. It is also known by other names such as Acetophenone, 2’,4’-dimethyl-; 2,4-Dimethylacetophenone; 4-Acetyl-m-xylene.

Synthesis Analysis

While specific synthesis methods for “1-(2,4-dimethylphenyl)-N-methylmethanamine;hydrochloride” were not found, there are general methods for synthesizing similar compounds. For instance, the Biginelli reaction is a multi-component reaction that has been used to synthesize dihydropyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of “1-(2,4-dimethylphenyl)ethanone” can be viewed using Java or Javascript. The compound has a planar structure.

Physical And Chemical Properties Analysis

“1-(2,4-dimethylphenyl)ethanone” is a liquid at room temperature. It has a molecular weight of 148.2 and an InChI code of 1S/C10H12O/c1-7-4-5-10(9(3)11)8(2)6-7/h4-6H,1-3H3.

Scientific Research Applications

Organic Synthesis and Solvent Applications

• N-(2,4-Dimethylphenyl)formamide serves as a versatile solvent, reaction medium, and reagent in organic synthesis. .

Polymer Synthesis

• This compound plays a crucial role in the synthesis of polymers such as:
  • .

Anticancer Research

• Researchers have explored derivatives of N-(2,4-Dimethylphenyl)formamide for their anticancer properties. .

Scaffold-Hopping Approach

• Scientists have used N-(2,4-Dimethylphenyl)formamide as a starting point to synthesize phenyl imidazolinone derivatives via a scaffold-hopping method. .

Safety and Hazards

The safety data sheet for “2,4-Dimethylphenol” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. The safety data sheet for “1-(2,4-dimethylphenyl)ethanone” was not found.

Mechanism of Action

Mode of Action

Amitraz acts as an alpha-adrenergic agonist . It binds to the alpha-adrenergic receptors, mimicking the action of natural neurotransmitters. This binding triggers a series of biochemical reactions that lead to the inhibition of monoamine oxidases and prostaglandin synthesis . The result is an overexcitation of the nervous system, leading to paralysis and death in insects .

Biochemical Pathways

The primary biochemical pathway affected by Amitraz is the alpha-adrenergic signaling pathway . By acting as an agonist, Amitraz stimulates this pathway, leading to a cascade of events that ultimately result in the inhibition of monoamine oxidases and prostaglandin synthesis . These enzymes play critical roles in the regulation of neurotransmitter levels and inflammatory responses, respectively.

Result of Action

The molecular and cellular effects of Amitraz’s action primarily involve the overexcitation of the nervous system, leading to paralysis and death in insects . This is achieved through the inhibition of monoamine oxidases, which increases the levels of certain neurotransmitters, and the inhibition of prostaglandin synthesis, which affects inflammatory responses .